5-(aminosulfonyl)-N-[1-(3-chlorophenyl)cyclopropyl]-2-fluorobenzamide

• IUPAC Name: N-[1-(3-chlorophenyl)cyclopropyl]-2-fluoro-5-sulfamoylbenzamide
• InChI: InChI=1S/C16H14ClFN2O3S/c17-11-3-1-2-10(8-11)16(6-7-16)20-15(21)13-9-12(24(19,22)23)4-5-14(13)18/h1-5,8-9H,6-7H2,(H,20,21)(H2,19,22,23)
• InChI Key: MXNKWTNYYHUIHV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC(=CC=C2)Cl)NC(=O)C3=C(C=CC(=C3)S(=O)(=O)N)F
• Molecular Formula: C16H14ClFN2O3S
• Molecular Weight: 368.8 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 5-(aminosulfonyl)-N-[1-(3-chlorophenyl)cyclopropyl]-2-fluorobenzamide involves complex chemical processes. For example, the synthesis of cyclopropane derivatives can be achieved through Rhodium(II) N-(arylsulfonyl)prolinate catalyzed decomposition of vinyldiazomethanes in the presence of alkenes (Davies et al., 1996).

Molecular Structure Analysis

The molecular structure of compounds in this class features aromatic rings and a variety of functional groups. For instance, the crystal structures of three N-(arylsulfonyl)-4-fluorobenzamides were studied, revealing the conformation and inclination of the aromatic rings (Suchetan et al., 2016).

Chemical Reactions and Properties

Chemical reactions involving such compounds are typically characterized by their interaction with different chemical agents. For example, copper-salt-controlled reactions of donor-acceptor cyclopropanes and N-fluorobenzene sulfonimide demonstrate the diversity of chemical reactions this class of compounds can undergo (Liu et al., 2022).